Cas no 1805433-15-1 (Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate)

• Product Name: Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate
• CAS No: 1805433-15-1
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878261
• Update Time: 2025-10-22

Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-3-8(11(12)13)7(4-10(16)17-2)9(5-14)15-6/h3,11H,4H2,1-2H3
• InChI Key： AMVSYTFUHUWQIL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C#N)C=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate

Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate: A Comprehensive Overview

Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate, identified by the CAS number 1805433-15-1, is a complex organic compound with a diverse range of applications in various fields. This compound, often abbreviated as MCDFMPA, has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of MCDFMPA is characterized by a pyridine ring substituted with a cyano group, a difluoromethyl group, and a methyl group, along with an acetate ester functional group. These substituents contribute to its distinctive reactivity and stability, making it a valuable compound in both academic research and industrial applications.

The synthesis of Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing by-products. Additionally, the use of catalytic systems, such as palladium catalysts, has improved the selectivity and yield of the synthesis process. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for high-quality compounds like MCDFMPA.

The chemical properties of MCDFMPA are heavily influenced by its functional groups. The cyano group imparts strong electron-withdrawing effects, which enhance the compound's reactivity in certain reactions. The difluoromethyl group introduces additional electron-withdrawing effects while also contributing to the compound's stability due to the electronegativity of fluorine atoms. The methyl group serves as an electron-donating substituent, balancing the electronic effects within the molecule. This interplay of substituents makes MCDFMPA versatile in various chemical transformations, including nucleophilic substitutions, electrophilic additions, and coupling reactions.

Recent studies have highlighted the potential of Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate as a precursor for bioactive compounds. For example, researchers have utilized MCDFMPA as an intermediate in the synthesis of novel antibiotics and antiviral agents. Its ability to undergo selective modifications has made it an attractive candidate for drug discovery programs targeting emerging pathogens. Furthermore, MCDFMPA has shown promise in agrochemical applications, particularly as a component in herbicides and insecticides. Its unique mode of action and low toxicity profile make it an ideal candidate for sustainable agricultural practices.

In addition to its role in pharmaceuticals and agrochemicals, MCDFMPA has found applications in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalysis and metal organic frameworks (MOFs). Recent research has demonstrated that MCDFMPA-based MOFs exhibit exceptional catalytic activity in carbon capture and hydrogen storage applications. These findings suggest that MCDFMPA could play a pivotal role in addressing global energy challenges and promoting sustainable development.

The environmental impact of Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate has also been a topic of interest among researchers. Studies have shown that MCDFMPA exhibits low persistence in aquatic environments due to its susceptibility to microbial degradation. However, its potential bioaccumulation in marine organisms remains a concern that requires further investigation. Regulatory agencies are actively monitoring the use of MCDFMPA to ensure compliance with environmental protection standards.

In conclusion, Methyl 2-cyano-4-(difluoromethyl)-6-methylpyridine-3-acetate, CAS number 1805433-15-1, is a multifaceted compound with significant potential across various industries. Its unique chemical properties, versatile synthesis methods, and diverse applications make it a valuable addition to modern chemistry. As research continues to uncover new uses for MCDFMPA, its role in advancing science and technology is expected to grow further.